Cas no 54628-01-2 (5-(1,3-Benzothiazol-2-yl)-2-pyridinol)

5-(1,3-Benzothiazol-2-yl)-2-pyridinol structure
54628-01-2 structure
Product Name:5-(1,3-Benzothiazol-2-yl)-2-pyridinol
CAS No:54628-01-2
MF:C12H8N2OS
MW:228.269721031189
MDL:MFCD08443999
CID:1590309
PubChem ID:135800515
Update Time:2025-09-23

5-(1,3-Benzothiazol-2-yl)-2-pyridinol Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone, 5-(2-benzothiazolyl)-
    • 5-(1,3-BENZOTHIAZOL-2-YL)-2-PYRIDINOL
    • DA-0611
    • 54628-01-2
    • 5-(Benzo[d]thiazol-2-yl)pyridin-2(1H)-one
    • MFCD08443999
    • 5-(1,3-benzothiazol-2-yl)-1,2-dihydropyridin-2-one
    • AKOS005072189
    • CS-0453461
    • 5-(Benzo[d]thiazol-2-yl)pyridin-2-ol
    • 5-(1,3-benzothiazol-2-yl)pyridin-2-ol
    • 5-(1,3-benzothiazol-2-yl)-1H-pyridin-2-one
    • 5-(1,3-Benzothiazol-2-yl)-2-pyridinol
    • MDL: MFCD08443999
    • Inchi: 1S/C12H8N2OS/c15-11-6-5-8(7-13-11)12-14-9-3-1-2-4-10(9)16-12/h1-7H,(H,13,15)
    • InChI Key: BBQYQEBIYBOKBJ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1C1C=CC(NC=1)=O

Computed Properties

  • Exact Mass: 228.03584
  • Monoisotopic Mass: 228.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2
  • XLogP3: 1.9

Experimental Properties

  • Melting Point: 236-237°C
  • PSA: 41.99

5-(1,3-Benzothiazol-2-yl)-2-pyridinol Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-(1,3-Benzothiazol-2-yl)-2-pyridinol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B412263-50mg
5-(1,3-Benzothiazol-2-yl)-2-pyridinol
54628-01-2
50mg
$ 50.00 2022-06-01
TRC
B412263-100mg
5-(1,3-Benzothiazol-2-yl)-2-pyridinol
54628-01-2
100mg
$ 65.00 2022-06-01
TRC
B412263-500mg
5-(1,3-Benzothiazol-2-yl)-2-pyridinol
54628-01-2
500mg
$ 185.00 2022-06-01
Apollo Scientific
OR15062-1g
5-(1,3-Benzothiazol-2-yl)-2-hydroxypyridine
54628-01-2
1g
£145.00 2024-05-25
Apollo Scientific
OR15062-5g
5-(1,3-Benzothiazol-2-yl)-2-hydroxypyridine
54628-01-2
5g
£375.00 2024-05-25
Apollo Scientific
OR15062-10g
5-(1,3-Benzothiazol-2-yl)-2-hydroxypyridine
54628-01-2
10g
£560.00 2024-05-25
abcr
AB257694-1 g
5-(1,3-Benzothiazol-2-yl)-2-pyridinol, 95%; .
54628-01-2 95%
1g
€260.30 2023-04-27
abcr
AB257694-5 g
5-(1,3-Benzothiazol-2-yl)-2-pyridinol, 95%; .
54628-01-2 95%
5g
€696.70 2023-04-27
abcr
AB257694-10 g
5-(1,3-Benzothiazol-2-yl)-2-pyridinol, 95%; .
54628-01-2 95%
10g
€1131.70 2023-04-27
Chemenu
CM309748-1g
5-(Benzo[d]thiazol-2-yl)pyridin-2(1H)-one
54628-01-2 95%
1g
$*** 2023-05-30

Additional information on 5-(1,3-Benzothiazol-2-yl)-2-pyridinol

2(1H)-Pyridinone, 5-(2-benzothiazolyl)- (CAS No. 54628-01-2): A Comprehensive Overview

The compound 2(1H)-Pyridinone, 5-(2-benzothiazolyl)-, also known by its CAS registry number 54628-01-2, is a unique heterocyclic organic compound that has garnered significant attention in the field of biomedical research. This molecule belongs to the class of pyridinone derivatives, which are known for their diverse applications in pharmacology and drug discovery. The structure of this compound features a pyridinone ring system with a substituted benzothiazolyl group at position 5, making it a potential candidate for enzyme inhibition and other biological activities.

Pyridinones are cyclic ketones that contain a six-membered ring with one nitrogen atom. The presence of the pyridinone moiety in this compound renders it susceptible to various biochemical interactions, particularly with enzymes and receptors. The benzothiazolyl group, on the other hand, adds an additional layer of complexity due to its fused aromatic rings, which can contribute to stereo-electronic effects and enhance binding affinity in molecular interactions.

Recent studies have highlighted the potential of 2(1H)-Pyridinone, 5-(2-benzothiazolyl)- (CAS No. 54628-01-2) in the realm of drug development, particularly as a scaffold for designing inhibitors of various enzymes such as β-secretase and H3NAC kinase. These findings underscore the importance of understanding the structural features and biochemical properties of this compound to harness its potential for therapeutic applications.

One of the key areas of research involving 2(1H)-Pyridinone, 5-(2-benzothiazolyl)- (CAS No. 54628-01-2) is its role as a β-secretase inhibitor. β-Secretase, also known as BACE1, is a protease enzyme that plays a critical role in the processing of amyloid precursor protein (APP), which is implicated in the pathogenesis of Alzheimer's disease. By inhibiting this enzyme, compounds like 2(1H)-Pyridinone, 5-(2-benzothiazolyl)- could potentially reduce the production of amyloid-beta peptides, thereby offering a promising avenue for treating Alzheimer's disease.

Another significant aspect of research on 2(1H)-Pyridinone, 5-(2-benzothiazolyl)- (CAS No. 54628-01-2) is its activity as an H3NAC kinase inhibitor. H3NAC kinase is a serine/threonine kinase that has been implicated in various cellular processes, including signal transduction and cell proliferation. By targeting this enzyme, the compound could potentially be developed into a therapeutic agent for conditions such as cancer, where uncontrolled cell growth plays a pivotal role.

Beyond its enzymatic inhibitory properties, 2(1H)-Pyridinone, 5-(2-benzothiazolyl)- (CAS No. 54628-01-2) has also shown promise in antioxidant and anti-inflammatory applications. These attributes are particularly valuable in the context of diseases characterized by oxidative stress and inflammation, such as neurodegenerative disorders, cardiovascular diseases, and cancer.

Recent advancements in synthetic chemistry have enabled researchers to explore various modifications of 2(1H)-Pyridinone, 5-(2-benzothiazolyl)- (CAS No. 54628-01-2) to enhance its bioavailability, selectivity, and potency. These efforts have led to the development of derivatives with improved pharmacokinetic profiles, which are essential for translating these compounds into effective therapeutic agents.

Moreover, the in silico modeling studies have provided valuable insights into the binding interactions of 2(1H)-Pyridinone, 5-(2-benzothiazolyl)- (CAS No. 54628-01-2) with its target enzymes. These computational approaches have been instrumental in identifying key residues and structural motifs that are critical for enzyme inhibition, thereby guiding the rational design of more effective inhibitors.

In summary, 2(1H)-Pyridinone, 5-(2-benzothiazolyl)- (CAS No. 54628-01-2) represents a significant advancement in the field of biomedical research, with its unique structural features and diverse biological activities offering immense potential for drug discovery and development. As research continues to unravel the full spectrum of this compound's capabilities, it is poised to play a pivotal role in addressing some of the most challenging diseases facing modern medicine.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.